Cas no 2227796-41-8 (rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid
• CAS No: 2227796-41-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5891406
• PubChem ID: 165805436
• Update Time: 2025-06-30

rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid
• 2227796-41-8
• rac-2-[(1R,3S)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentyl]acetic acid
• EN300-1553970

• Inchi： 1S/C27H32N2O5/c30-25(29-19-13-12-18(15-19)16-26(31)32)11-5-6-14-28-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,33)(H,29,30)(H,31,32)/t18-,19+/m1/s1
• InChI Key： FXNZQEXQNRHKRF-MOPGFXCFSA-N
• SMILES： OC(C[C@@H]1CC[C@@H](C1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid

Comprehensive Overview of rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid (CAS No. 2227796-41-8)

The compound rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid (CAS No. 2227796-41-8) is a sophisticated chiral molecule widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopentylacetic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for developing targeted therapeutics. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for Fmoc-protected amino acid derivatives like rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s compatibility with automated peptide synthesizers and its role in constructing complex peptide architectures align with the growing interest in bioconjugation and peptide-based therapeutics. Notably, its chiral centers at the 1R,3S positions offer stereochemical precision, a critical factor in designing bioactive molecules with high specificity.

The CAS No. 2227796-41-8 compound has also garnered attention in the context of personalized medicine and precision oncology. As the scientific community explores novel small-molecule inhibitors, derivatives of this compound are being investigated for their ability to disrupt aberrant signaling pathways in cancer cells. Its Fmoc group ensures stability during synthesis, while the pentanamido linker enhances solubility—a key consideration for drug delivery systems. These attributes address common challenges in ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a trending topic in pharmaceutical R&D.

From a synthetic chemistry perspective, rac-2-(1R,3S)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid exemplifies the convergence of green chemistry and atom economy. Researchers are optimizing its production to minimize waste, aligning with global sustainability goals. The compound’s versatility extends to click chemistry applications, where its reactive handles facilitate modular assembly of bioactive scaffolds—a technique pivotal for high-throughput screening platforms.

In summary, CAS No. 2227796-41-8 represents a cutting-edge tool for modern drug development. Its integration into peptide mimetics and proteolysis-targeting chimeras (PROTACs) underscores its relevance in addressing unmet medical needs. As the industry shifts toward fragment-based drug design, this compound’s structural complexity and functional adaptability position it at the forefront of medicinal chemistry innovation.